Cas no 898424-93-6 (8-(4-methyl-3-nitrobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 8-(4-methyl-3-nitrobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 898424-93-6
• MF: C₁₉H₂₁N₃O₆S₂
• MW: 451.516542196274
• CID: 5482508
• Update Time: 2025-06-11

8-(4-methyl-3-nitrobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-methyl-3-nitrophenyl)[4-(2-thienylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]dec-8-yl]-
• 8-(4-methyl-3-nitrobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• Inchi： 1S/C19H21N3O6S2/c1-14-4-5-15(13-16(14)22(24)25)18(23)20-8-6-19(7-9-20)21(10-11-28-19)30(26,27)17-3-2-12-29-17/h2-5,12-13H,6-11H2,1H3
• InChI Key： KRRNXYGNFXARFH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C([N+]([O-])=O)=C1)(N1CCC2(OCCN2S(C2SC=CC=2)(=O)=O)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 8-(4-methyl-3-nitrobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Introduction to Compound with CAS No. 898424-93-6 and Product Name: 8-(4-methyl-3-nitrobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Compound with the CAS number 898424-93-6 and the product name 8-(4-methyl-3-nitrobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound, characterized by its complex spirocyclic structure and functionalized aromatic rings, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery.

The molecular framework of this compound consists of a spirocyclic core, which is a key feature that contributes to its unique chemical properties. The spirocyclic structure enhances the rigidity of the molecule, making it a promising candidate for designing biologically active entities. Specifically, the 1-oxa-4,8-diazaspiro4.5decane moiety introduces a nitrogen-rich environment that can interact with various biological targets, including enzymes and receptors.

One of the most intriguing aspects of this compound is its 4-methyl-3-nitrobenzoyl substituent. This group not only adds electronic complexity but also influences the compound's solubility and reactivity. The nitro group, in particular, is known for its ability to participate in hydrogen bonding and electronic interactions, which can be leveraged to enhance binding affinity to biological targets. Recent studies have highlighted the role of nitroaromatic compounds in modulating enzyme activity, making this moiety particularly relevant in drug development.

The presence of a thiophene-2-sulfonyl group further enriches the structural diversity of this compound. Thiophene derivatives are well-documented for their pharmacological properties and have been extensively studied for their roles in anti-inflammatory, antimicrobial, and anticancer applications. The sulfonyl group enhances the polarity of the molecule, improving its bioavailability and interaction with biological membranes. This combination of features makes 8-(4-methyl-3-nitrobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane a versatile scaffold for medicinal chemists.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like this one. Molecular modeling studies suggest that the spirocyclic core and the functionalized aromatic rings can interact with specific pockets on biological targets, leading to potent pharmacological effects. These computational insights have guided experimental efforts to optimize the compound's structure for improved efficacy and reduced toxicity.

In vitro studies have begun to explore the potential applications of this compound in various therapeutic areas. Initial results indicate that it may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. The 1-oxa-4,8-diazaspiro4.5decane core appears to stabilize key interactions with these enzymes, while the aromatic substituents enhance binding affinity. These findings are particularly exciting given the growing interest in targeting inflammation for treating chronic diseases such as arthritis and cardiovascular disorders.

Additionally, the thiophene-2-sulfonyl group has shown promise in modulating bacterial biofilm formation. Biofilms are complex communities of microorganisms that protect bacteria from antibiotics and host defenses, contributing to treatment-resistant infections. Preliminary data suggest that this compound can disrupt biofilm structures by interfering with intercellular communication among bacteria. This mechanism offers a novel approach to combating antibiotic-resistant pathogens.

The synthesis of this compound presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed coupling reactions and asymmetric synthesis have been instrumental in building the spirocyclic core and introducing the desired functional groups. These synthetic strategies not only improve yield but also allow for structural modifications to fine-tune biological activity.

Future research directions include exploring derivatives of this compound to enhance its pharmacological properties further. By systematically modifying substituents such as the nitro group or introducing additional heterocycles, researchers aim to develop more potent and selective inhibitors for target enzymes. Additionally, investigating the compound's pharmacokinetic profile will be crucial for understanding its potential as a drug candidate.

The development of new therapeutic agents relies heavily on understanding how molecules interact with biological systems at a molecular level. This compound exemplifies how structural complexity can be leveraged to create entities with tailored biological activities. As research progresses, it is expected that more compounds like 8-(4-methyl-3-nitrobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane will emerge as promising candidates for treating a wide range of diseases.